Cas no 2361655-85-6 (N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide)

• Product Name: N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide
• CAS No: 2361655-85-6
• MF: C₉H₁₀F₃N₃O
• MW: 233.190412044525
• CID: 6282843
• PubChem ID: 139017241
• Update Time: 2025-06-11

N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide
• 2361655-85-6
• N-((1-(2,2,2-Trifluoroethyl)-1H-pyrazol-5-yl)methyl)acrylamide
• EN300-26580210
• N-[[2-(2,2,2-Trifluoroethyl)pyrazol-3-yl]methyl]prop-2-enamide
• Z3325092393
• N-{[1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methyl}prop-2-enamide

• Inchi： 1S/C9H10F3N3O/c1-2-8(16)13-5-7-3-4-14-15(7)6-9(10,11)12/h2-4H,1,5-6H2,(H,13,16)
• InChI Key： IRFOMECAYRFYKG-UHFFFAOYSA-N
• SMILES： FC(CN1C(=CC=N1)CNC(C=C)=O)(F)F

Computed Properties

• Exact Mass: 233.07759644g/mol
• Monoisotopic Mass: 233.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.9Ų

Additional information on N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide

Research Brief on N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide (CAS: 2361655-85-6)

N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide (CAS: 2361655-85-6) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoroethyl-pyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. The presence of the prop-2-enamide moiety further enhances its reactivity, making it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its role as a potential kinase inhibitor. Kinases are a critical class of enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The trifluoroethyl group in N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide is believed to contribute to enhanced binding affinity and selectivity towards specific kinase targets, thereby improving its therapeutic efficacy.

In a recent publication in the Journal of Medicinal Chemistry, researchers demonstrated the compound's inhibitory activity against a panel of kinases, including those implicated in oncogenic signaling pathways. The study employed a combination of in vitro enzymatic assays and cell-based models to evaluate the compound's potency and selectivity. Results indicated that N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide exhibited nanomolar inhibitory activity against several kinases, with a favorable toxicity profile in normal cell lines. These findings suggest its potential as a lead compound for further optimization and preclinical development.

Another area of interest is the compound's application in targeted protein degradation, a rapidly evolving strategy in drug discovery. The prop-2-enamide moiety can be leveraged to design proteolysis-targeting chimeras (PROTACs), which are bifunctional molecules capable of inducing the degradation of disease-relevant proteins. Preliminary data from a study published in ACS Chemical Biology highlighted the compound's utility as a warhead in PROTAC design, demonstrating efficient degradation of a model oncogenic protein in cancer cell lines. This approach offers a promising avenue for addressing drug resistance and achieving sustained therapeutic effects.

Despite these promising findings, challenges remain in the development of N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and off-target effects need to be thoroughly investigated in future studies. Additionally, the compound's synthetic route and scalability must be optimized to facilitate large-scale production for clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and translate the compound's potential into tangible clinical benefits.

In conclusion, N-{1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylmethyl}prop-2-enamide (CAS: 2361655-85-6) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies. Continued research and development efforts will be crucial to fully realize its potential and address the remaining challenges in its path to clinical application.